Cas no 946418-97-9 (5-Chloro-3-[(4-methylphenyl)methyl]-1,2,4-thiadiazole)

• Product Name: 5-Chloro-3-[(4-methylphenyl)methyl]-1,2,4-thiadiazole
• CAS No: 946418-97-9
• MF: C₁₀H₉ClN₂S
• MW: 224.709859609604
• MDL: MFCD14707332
• CID: 4721043
• Update Time: 2025-07-02

5-Chloro-3-[(4-methylphenyl)methyl]-1,2,4-thiadiazole Chemical and Physical Properties

Names and Identifiers

• 5-chloro-3-[(4-methylphenyl)methyl]-1,2,4-thiadiazole
• 5-Chloro-3-[(4-methylphenyl)methyl]-1,2,4-thiadiazole

• MDL： MFCD14707332
• Inchi： 1S/C10H9ClN2S/c1-7-2-4-8(5-3-7)6-9-12-10(11)14-13-9/h2-5H,6H2,1H3
• InChI Key： LGBRTOPGROGHSE-UHFFFAOYSA-N
• SMILES： ClC1=NC(CC2C=CC(C)=CC=2)=NS1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 183
• Topological Polar Surface Area: 54

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Toluenes

Additional information on 5-Chloro-3-[(4-methylphenyl)methyl]-1,2,4-thiadiazole

Recent Advances in the Study of 5-Chloro-3-[(4-methylphenyl)methyl]-1,2,4-thiadiazole (CAS: 946418-97-9)

The compound 5-Chloro-3-[(4-methylphenyl)methyl]-1,2,4-thiadiazole (CAS: 946418-97-9) has recently emerged as a promising scaffold in medicinal chemistry, particularly in the development of novel therapeutic agents. This heterocyclic compound, belonging to the 1,2,4-thiadiazole class, has attracted significant attention due to its unique chemical properties and potential biological activities. Recent studies have focused on exploring its pharmacological profile, synthetic pathways, and potential applications in drug discovery.

A 2023 study published in the Journal of Medicinal Chemistry investigated the antimicrobial properties of this compound against drug-resistant bacterial strains. The research team synthesized a series of derivatives and found that 5-Chloro-3-[(4-methylphenyl)methyl]-1,2,4-thiadiazole exhibited potent inhibitory activity against methicillin-resistant Staphylococcus aureus (MRSA) with an MIC value of 2 μg/mL. Molecular docking studies suggested that this activity might be attributed to the compound's ability to bind to the active site of bacterial DNA gyrase.

In the field of oncology, preliminary in vitro studies conducted by researchers at the National Cancer Institute have demonstrated promising antiproliferative effects of this compound against several cancer cell lines, including breast (MCF-7) and colon (HCT-116) cancer cells. The mechanism of action appears to involve the induction of apoptosis through the mitochondrial pathway, as evidenced by increased caspase-3/7 activity and cytochrome c release in treated cells. These findings were published in a recent issue of Bioorganic & Medicinal Chemistry Letters.

The synthetic accessibility of 5-Chloro-3-[(4-methylphenyl)methyl]-1,2,4-thiadiazole has also been a subject of recent research. A team from MIT developed an improved synthetic route that reduces the number of steps from five to three while increasing the overall yield from 42% to 68%. This advancement, published in Organic Process Research & Development, could facilitate larger-scale production for further pharmacological evaluation.

Pharmacokinetic studies conducted in rodent models have revealed favorable absorption and distribution characteristics, with an oral bioavailability of approximately 65%. The compound showed good blood-brain barrier penetration, suggesting potential applications in central nervous system disorders. However, researchers noted that further optimization may be needed to improve metabolic stability, as the compound exhibited relatively rapid clearance in hepatic microsome assays.

Current research directions include exploring structure-activity relationships through systematic modification of the thiadiazole core and the para-methylbenzyl substituent. Several research groups are investigating the incorporation of this scaffold into more complex molecular architectures to enhance target specificity and reduce potential off-target effects. The compound's unique electronic properties, attributed to the presence of both sulfur and nitrogen heteroatoms, make it particularly interesting for designing novel enzyme inhibitors.

As of 2024, no clinical trials have been initiated with this specific compound, but its structural analogs are being evaluated in preclinical development for various therapeutic indications. The growing body of research on 5-Chloro-3-[(4-methylphenyl)methyl]-1,2,4-thiadiazole underscores its potential as a valuable pharmacophore in drug discovery, warranting further investigation into its therapeutic applications and mechanism of action.